Cas no 568-72-9 (Tanshinone IIA)

Tanshinone IIA (Tan IIA) is one of the main compositions in the root of Salvia miltiorrhiza Tanshinone IIA can inhibit angiogenesis by targeting the protein kinase domain of vegf/vegfr2

Tanshinone IIA structure

Product Name:Tanshinone IIA

CAS No:568-72-9

Molecular Formula:C₁₉H₁₈O₃

Molecular Weight:294.3444

MDL:MFCD00238692

CID:38389

PubChem ID:253659875

Tanshinone IIA Properties

Names and Identifiers

- Tanshinone IIA
- AKOS NCG1-0066
- 3,8,8-TRIMETHYL-8,9,10,11-TETRAHYDROPHENANTHRO[1,2-B]FURAN-1,2-DIONE
- 1,6,6-TRIMETHYL-6,7,8,9-TETRAHYDRO-PHENANTHRO[1,2-B]FURAN-10,11-DIONE
- TANSHINONES IIA
- tanshiones
- Tanshionesiia
- Tanshinone ⅡA
- Dan Shen ketone
- Tanshinone ⅡA, froM Salvia Miltiorrhiza
- TANSHINONE IIA(P) PrintBack
- Tanshinone IIA
- QS-D-77-4-2
- SodiuM dodecyl sulfate
- SodiuM Tanshinone IIA Silate
- SweetOrange
- Tanshine II
- TANSHINONE A
- Tanshinone II
- tanshinone II-A
- TANSHION P.E
- 1,6,6-Trimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione
- TanshinoneIIA (7CI)
- NSC 686518
- NSC 686519
- Tanshinon II
- Tanshinone B
- Tashinone IIA
- [ "Tanshinone II" ]
- Manyflower So1omonseal Rhizome Extract
- Tanshinonel IIA
- 4GPC9FQG6L
- MLS001048863
- HYXITZLLTYIPOF-UHFFFAOYSA-N
- C19H18O3
- NSC686519
- SMR000387068
- Phenant
- 1,6,6-trimethyl-8,9-dihydro-7H-naphtho[1,2-g]benzofuran-10,11-dione
- UNII-4GPC9FQG6L
- 1,6,6-Trimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione #
- KBio2_002885
- 568-72-9
- KBio2_005453
- NCGC00095709-01
- TANSHINONE IIA (CONSTITUENT OF CHINESE SALVIA)
- BRD-K00141480-001-03-0
- SPECTRUM1505824
- BCP28199
- HMS3656C11
- Bio2_000797
- AKOS004120032
- SR-01000758926
- SR-01000758926-5
- cid_164676
- KBio3_000634
- Phenanthro[1,11-dione, 6,7,8,9-tetrahydro-1,6,6-trimethyl-
- Tanshinone IIA (Tanshinone B)
- NCGC00095709-05
- T2987
- Tanshinone IIA, analytical standard
- Q27187517
- DTXCID60127843
- SR-01000758926-2
- NCGC00095709-08
- CHEMBL187266
- NCI60_031209
- 1,6,6-trimethyl-8,9-dihydro-7H-naphtho[8,7-g]benzofuran-10,11-dione
- 6,7,8,9-Tetrahydro-1,6,6-trimethylphenanthro[1,2-b]furan-10,11-dione
- tanshinone-IIA
- HMS2089H08
- DTXSID60205352
- s2365
- HMS2270D15
- NSC-686518
- AS-16136
- Q-100654
- TANSHINONE IIA (USP-RS)
- CHEBI:108595
- 1,6,6-trimethyl-8,9-dihydro-7H-naphtho[1,2-g][1]benzofuran-10,11-dione
- HSDB 8104
- 1,6,6-trimethyl-8,9-dihydro-7H-naphtho[1,2-g]benzofuran-10,11-quinone
- BDBM83922
- SALVIOL IIA
- Tanshinone 2-A
- Bio2_000317
- BSPBio_002426
- HMS1989P19
- NCGC00095709-03
- NCGC00095709-02
- HY-N0135
- Tanshinone IIA, >=97% (HPLC)
- SW220025-1
- 1,6,6-TRIMETHYL-6,7,8,9-TETRAHYDROPHENANTHRO(1,2-B)FURAN-10,11-DIONE
- TANSHINONE IIA [WHO-DD]
- FT-0652880
- KBioSS_000317
- tanshinone II A
- SCHEMBL2026738
- Tanshinone IIA, United States Pharmacopeia (USP) Reference Standard
- KBio3_000633
- CCG-207955
- IDI1_034067
- Tanshinone Iia ,(S)
- HMS3402P19
- A831217
- Phenanthro[1,2-b]furan-10,11-dione, 6,7,8,9-tetrahydro-1,6,6-trimethyl-
- SR-01000758926-4
- CCG-208275
- NSC-686519
- KBio2_000317
- NS00018027
- BSPBio_001597
- MFCD00238692
- Tanshinone centoA
- AC-1440
- NP474
- NCGC00095709-06
- MLS006011834
- 1ST40088
- 6,7,8,9-TETRAHYDRO-1,6,6-TRIMETHYLPHENANTHRO(1,2-B)FURAN-10,11-DIONE
- HMS1791P19
- HMS1361P19
- TANSHINONE IIA (CONSTITUENT OF CHINESE SALVIA) [DSC]
- NCGC00095709-04
- Tanshinone IIA, European Pharmacopoeia (EP) Reference Standard
- Phenanthro(1,2-b)furan-10,11-dione, 6,7,8,9-tetrahydro-1,6,6-trimethyl-
- TANSHINONE IIA [USP-RS]
- KBioGR_000317
- MLSMR
- BRD-K00141480-001-15-4
- BBL028449
- BRD-K00141480-001-14-7
- Tanshinone IIA?
- STK801917
- +Expand
- MDL： MFCD00238692
- InChIKey： HYXITZLLTYIPOF-UHFFFAOYSA-N
- Inchi： 1S/C19H18O3/c1-10-9-22-18-12-6-7-13-11(5-4-8-19(13,2)3)15(12)17(21)16(20)14(10)18/h6-7,9H,4-5,8H2,1-3H3
- SMILES： O1C([H])=C(C([H])([H])[H])C2C(C(C3=C(C1=2)C([H])=C([H])C1=C3C([H])([H])C([H])([H])C([H])([H])C1(C([H])([H])[H])C([H])([H])[H])=O)=O

Computed Properties

Exact Mass: 294.125594g/mol
Surface Charge: 0
XLogP3: 4.3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 294.125594g/mol
Monoisotopic Mass: 294.125594g/mol
Topological Polar Surface Area: 47.3Å²
Heavy Atom Count: 22
Complexity: 509
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 294.3

Experimental Properties

Stability Shelf Life: Stable under recommended storage conditions.
Temperature: Hazardous decomposition products formed under fire conditions. - Carbon oxides Other decomposition products - no data available
LogP: 4.24790
PSA: 47.28000
Refractive Index: 1.603
Boiling Point: 480.7°C at 760 mmHg
Melting Point: 197.0 to 202.0 deg-C
Vapor Pressure: 2.54X10-8 mm Hg at 25 °C (est)
Flash Point: 236.4±21.1 °C
Solubility: methanol: soluble5mg/mL, clear, red-orange to red
Color/Form: Red powder
Density: 1.2090

Tanshinone IIA Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AI52728-1mg	Tanshinone iia	568-72-9	97%	1mg	$5.00	2024-04-19
Ambeed	A104838-1mg	1,6,6-Trimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione	568-72-9	97%	1mg	$6.0	2024-05-31
ChemScence	CS-4266-10mg	Tanshinone IIA	568-72-9	99.74%	10mg	$72.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1362-100mg	Tanshinone IIA	568-72-9	98%	100mg	$50	2023-09-20
DC Chemicals	DCD-008-20 mg	Tanshinone IIA	568-72-9	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D480419-5g	Phenanthro[1,2-b]furan-10,11-dione, 6,7,8,9-tetrahydro-1,6,6-trimethyl-	568-72-9	98%	5g	$260	2022-06-08
Key Organics Ltd	AS-16136-1MG	Tanshinone IIA	568-72-9	>98%	1mg	£36.00	2023-09-07
LKT Labs	T0154-10 mg	Tanshinone IIA	568-72-9	≥93%	10mg	$129.60	2023-07-10
S e l l e c k ZHONG GUO	S2365-10mg	Tanshinone IIA	568-72-9	99.80%	10mg	¥580.41	2023-09-15
TRC	T007000-50mg	Tanshinone IIA	568-72-9		50mg	$ 53.00	2023-09-06